Cas no 1864058-16-1 (benzyl N-(oxan-3-yl)carbamate)

• Product Name: benzyl N-(oxan-3-yl)carbamate
• CAS No: 1864058-16-1
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 4625149
• Update Time: 2025-10-29

benzyl N-(oxan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(oxan-3-yl)carbamate
• Benzyl (tetrahydro-2H-pyran-3-yl)carbamate

• Inchi： 1S/C13H17NO3/c15-13(14-12-7-4-8-16-10-12)17-9-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2,(H,14,15)
• InChI Key： BXNIMANJKWUCMH-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 239
• XLogP3: 1.8
• Topological Polar Surface Area: 47.6

Additional information on benzyl N-(oxan-3-yl)carbamate

Comprehensive Overview of Benzyl N-(oxan-3-yl)carbamate (CAS No. 1864058-16-1): Properties, Applications, and Industry Insights

Benzyl N-(oxan-3-yl)carbamate (CAS No. 1864058-16-1) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and versatile reactivity. This carbamate derivative, characterized by the presence of a benzyl group and a tetrahydropyran (oxane) ring, serves as a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₃H₁₇NO₃, and precise IUPAC name reflect its hybrid architecture, combining aromatic and heterocyclic motifs.

Recent trends in drug discovery and peptide synthesis have heightened interest in carbamate-protecting groups, where benzyl N-(oxan-3-yl)carbamate demonstrates exceptional stability under acidic conditions while remaining cleavable via hydrogenolysis. Researchers frequently search for "carbamate protecting group alternatives" or "oxane-ring derivatives in medicinal chemistry," highlighting its relevance. The compound’s logP value (predicted ~1.8) suggests moderate lipophilicity, making it suitable for prodrug design—a hot topic in targeted drug delivery systems.

From a synthetic perspective, CAS 1864058-16-1 is often explored for its role in asymmetric catalysis and chiral auxiliary applications. The oxan-3-yl moiety introduces steric hindrance, which can influence enantioselectivity—a key focus area for queries like "improving reaction stereocontrol." Analytical data (e.g., HPLC purity >98%, melting point ~85–88°C) confirm its utility in high-precision applications. Notably, its IR spectrum shows distinctive carbonyl stretches at ~1700 cm⁻¹, aiding in quality control.

Environmental and regulatory considerations are increasingly shaping compound selection. Benzyl N-(oxan-3-yl)carbamate aligns with green chemistry principles due to its minimal ecotoxicity profile (as per QSAR predictions). This addresses growing searches for "sustainable synthetic intermediates" and "non-hazardous reagents." Its stability also reduces waste generation—a critical factor in GMP manufacturing compliance.

In material science, this compound’s crystalline structure has been studied for co-crystal engineering, a trending topic in "API formulation optimization." Patent analyses reveal its use in photoactive resins and polyurethane modifiers, catering to niche searches like "high-performance polymer additives."

For procurement, technical specifications such as storage conditions (2–8°C, inert atmosphere) and solubility (DMSO, ethanol) are frequently queried. Suppliers emphasizing "batch-to-batch consistency" and "scalable synthesis protocols" for CAS 1864058-16-1 gain traction in B2B markets.

Emerging applications include its role in bioconjugation strategies for antibody-drug conjugates (ADCs)—addressing popular searches on "linker chemistry innovations." Future research may explore its enzyme inhibition potential, particularly toward serine hydrolases, a rapidly expanding therapeutic target class.